1-(1-methyl-3-methylidenecyclobutyl)methanamine hydrochloride
Overview
Description
1-(1-methyl-3-methylidenecyclobutyl)methanamine hydrochloride is a chemical compound with the molecular formula C7H13N·HCl It is known for its unique structure, which includes a cyclobutyl ring with a methylene group and a methanamine group
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-(1-methyl-3-methylidenecyclobutyl)methanamine hydrochloride typically involves the following steps:
Formation of the Cyclobutyl Ring: The initial step involves the formation of the cyclobutyl ring. This can be achieved through cyclization reactions using appropriate starting materials and catalysts.
Introduction of the Methylene Group: The methylene group is introduced through a methylenation reaction, which involves the addition of a methylene group to the cyclobutyl ring.
Amination: The final step involves the introduction of the methanamine group through an amination reaction. This step typically requires the use of amine precursors and suitable reaction conditions to ensure the formation of the desired product.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions and catalysts to ensure high yield and purity. The process may include:
Batch or Continuous Flow Reactors: These reactors are used to control reaction conditions and improve efficiency.
Purification Steps: Purification methods such as crystallization, distillation, or chromatography are employed to obtain the final product with high purity.
Chemical Reactions Analysis
Types of Reactions
1-(1-methyl-3-methylidenecyclobutyl)methanamine hydrochloride undergoes various chemical reactions, including:
Oxidation: This compound can undergo oxidation reactions to form corresponding oxidized products.
Reduction: Reduction reactions can convert the compound into reduced forms.
Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.
Common Reagents and Conditions
Oxidation Reagents: Common oxidation reagents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction Reagents: Reduction can be achieved using reagents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).
Substitution Reagents: Substitution reactions may involve reagents like halogens (e.g., chlorine, bromine) or nucleophiles (e.g., hydroxide ions).
Major Products Formed
The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example:
Oxidation: Oxidized derivatives of the original compound.
Reduction: Reduced forms with altered functional groups.
Substitution: Substituted derivatives with new functional groups replacing the original ones.
Scientific Research Applications
1-(1-methyl-3-methylidenecyclobutyl)methanamine hydrochloride has various scientific research applications, including:
Chemistry: Used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.
Biology: Studied for its potential biological activities and interactions with biological molecules.
Medicine: Investigated for its potential therapeutic applications and as a precursor for drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 1-(1-methyl-3-methylidenecyclobutyl)methanamine hydrochloride involves its interaction with molecular targets and pathways. The compound may exert its effects through:
Binding to Receptors: It may bind to specific receptors on cells, triggering a cascade of biochemical events.
Enzyme Inhibition or Activation: The compound may inhibit or activate enzymes, affecting metabolic pathways.
Signal Transduction: It may influence signal transduction pathways, altering cellular responses.
Comparison with Similar Compounds
Similar Compounds
(1-methylcyclobutyl)methanamine hydrochloride: A similar compound with a cyclobutyl ring but without the methylene group.
(3-methylidenecyclobutyl)methanamine hydrochloride: Another similar compound with a different substitution pattern on the cyclobutyl ring.
Uniqueness
1-(1-methyl-3-methylidenecyclobutyl)methanamine hydrochloride is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be as effective.
Properties
CAS No. |
2763779-12-8 |
|---|---|
Molecular Formula |
C7H14ClN |
Molecular Weight |
147.6 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
